Cas no 863111-53-9 (N-(5-Bromo-2-chlorobenzyl)-N-ethylethanamine)

• Product Name: N-(5-Bromo-2-chlorobenzyl)-N-ethylethanamine
• CAS No: 863111-53-9
• MF: C₁₁H₁₅BrClN
• MW: 276.600501298904
• CID: 4250467
• PubChem ID: 86065587
• Update Time: 2025-08-05

N-(5-Bromo-2-chlorobenzyl)-N-ethylethanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 5-bromo-2-chloro-N,N-diethyl-
• 863111-53-9
• N11589
• (5-Bromo-2-chloro-benzyl)-diethyl-amine
• [(5-BROMO-2-CHLOROPHENYL)METHYL]DIETHYLAMINE
• N-(5-bromo-2-chlorobenzyl)-N-ethylethanamine
• N-[(5-bromo-2-chlorophenyl)methyl]-N-ethylethanamine
• A1-15976
• N-(5-Bromo-2-chlorobenzyl)-N-ethylethanamine

• Inchi： 1S/C11H15BrClN/c1-3-14(4-2)8-9-7-10(12)5-6-11(9)13/h5-7H,3-4,8H2,1-2H3
• InChI Key： XKUAHQDVTCMGNG-UHFFFAOYSA-N
• SMILES： C1(CN(CC)CC)=CC(Br)=CC=C1Cl

Computed Properties

• Exact Mass: 275.00764Da
• Monoisotopic Mass: 275.00764Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 3.2Ų